8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

• IUPAC Name: 8-iodo-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C5H3IN4O/c6-3-1-9-10-4(3)7-2-8-5(10)11/h1-2H,(H,7,8,11)
• InChI Key: RMTOJUXMHWGEHX-UHFFFAOYSA-N
• Canonical SMILES: C1=NN2C(=C1I)N=CNC2=O
• Molecular Formula: C5H3IN4O
• Molecular Weight: 262.01 g/mol

Description

Synthesis Analysis

A series of 8-substituted pyrazolo[1,5-a]-1,3,5-triazines were considered as a bioisosteric replacement for the 9-substituted adenine derivatives. An original tandem of reactions involving a palladium-mediated cross-coupling reaction (PMCCR) of the readily available 8-iodo-2-methyl-4-(N-methyl-N-phenylamino)pyrazolo[1,5-a]-1,3,5-triazine and arylboronic acids or alkynes followed by the displacement of the N-methyl-N-phenylamino group constitute the key steps in a novel synthetic approach.

Molecular Structure Analysis

The molecular structure of “8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one” is represented by the SMILES notation: c1c(c2nc[nH]c(=O)n2n1)I. The standard InChI is InChI=1S/C5H3IN4O/c6-3-1-9-10-4(3)7-2-8-5(10)11/h1-2H,(H,7,8,11).

Physical And Chemical Properties Analysis

The physical form of “8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one” is a light-yellow solid. It should be stored at 0-8°C.

Scientific Research Applications

Antimetabolite Research

8-Iodopyrazolo[1,5-a][1,3,5]triazin-4(3H)-one: . Antimetabolites are compounds that interfere with normal metabolic processes, often used in cancer treatment to inhibit cell growth. The structural similarity to purine allows this compound to integrate into biochemical pathways, disrupting DNA and RNA synthesis, which is crucial for the proliferation of cancer cells.

Antitrypanosomal Activity

. Trypanosomiasis, caused by parasitic protozoa, is a disease of significant concern in tropical regions. The ability of this compound to inhibit the growth of Trypanosoma could lead to new treatments for diseases like African sleeping sickness.

Energetic Materials Synthesis

. These materials, which release energy rapidly when triggered, are essential in the development of explosives, propellants, and pyrotechnics. The iodine substituent could potentially enhance the stability and performance of these materials.

EGFR Kinase Inhibition for Cancer Therapy

. This enzyme plays a significant role in the signaling pathways that regulate cell division and survival, making it a target for cancer therapies. Inhibiting EGFR can lead to the suppression of tumor growth and proliferation.

DNA Binding Studies

. Understanding how small molecules interact with DNA is vital for the development of new drugs, especially in the field of oncology where targeting specific DNA sequences can be a strategy for cancer treatment.

Material Science Applications

. Its potential uses include the development of new polymers, coatings, and other materials where the incorporation of a heterocyclic compound could impart desirable properties such as increased thermal stability or electrical conductivity.

Organic Light Emitting Diodes (OLEDs)

. The electronic properties of these compounds make them suitable for use as emitters in OLEDs, which are used in display and lighting technologies. The iodine moiety in the compound could influence the photophysical properties, potentially leading to more efficient light emission.

Chemical Synthesis and Chromatography

. Its reactivity and selectivity can be harnessed to create complex molecules with specific functions, and it can also be used in the separation of compounds based on their affinity to the triazine structure.

Safety and Hazards

The safety information for “8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one” includes several hazard statements: H302, H315, and H319. The precautionary statements include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501.

Mechanism of Action

Target of Action

• The primary targets of 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one are likely specific proteins or enzymes within cells. Unfortunately, specific targets for this compound have not been extensively studied or reported in the literature .

Pharmacokinetics (ADME)

How well the compound is absorbed after administration (e.g., oral, intravenous). Its distribution throughout the body (e.g., tissue penetration, protein binding). Enzymatic breakdown (e.g., liver metabolism) into active or inactive metabolites. Elimination via urine or feces. The fraction of the administered dose that reaches systemic circulation.
• Unfortunately, specific data on these properties for 8-iodo-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one are scarce .